Cas no 306959-12-6 (1,4-Benzenediamine, 2-(3-pyridinyl)-)
306959-12-6 structure
Product Name:1,4-Benzenediamine, 2-(3-pyridinyl)-
CAS No:306959-12-6
MF:C11H11N3
MW:185.225141763687
CID:1447249
Update Time:2024-08-25
1,4-Benzenediamine, 2-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenediamine, 2-(3-pyridinyl)-
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- Inchi: 1S/C11H11N3/c12-9-3-4-11(13)10(6-9)8-2-1-5-14-7-8/h1-7H,12-13H2
- InChI Key: UEWPUMVXPDOGGA-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(N)C=C1C1=CC=CN=C1
Computed Properties
- Exact Mass: 185.09543
Experimental Properties
- Density: 1.214±0.06 g/cm3(Predicted)
- Boiling Point: 406.1±35.0 °C(Predicted)
- PSA: 64.93
- pka: 4.94±0.10(Predicted)
1,4-Benzenediamine, 2-(3-pyridinyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
306959-12-6 (1,4-Benzenediamine, 2-(3-pyridinyl)-) Related Products
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